Cas no 1006485-96-6 (4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid)

• Product Name: 4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
• CAS No: 1006485-96-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD06803413
• CID: 3056874
• PubChem ID: 19620569
• Update Time: 2025-04-21

4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
• AKOS B019258
• AKOS PAO-0055
• ART-CHEM-BB B019258
• 4-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]THIOPHENE-2-CARBOXYLIC ACID
• STK349563
• CS-0325518
• 4-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID
• MFCD06803413
• 4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
• 1006485-96-6
• AKOS000309536
• 4-[(3,5-dimethylpyrazol-1-yl)methyl]thiophene-2-carboxylic acid

• MDL： MFCD06803413
• Inchi： 1S/C11H12N2O2S/c1-7-3-8(2)13(12-7)5-9-4-10(11(14)15)16-6-9/h3-4,6H,5H2,1-2H3,(H,14,15)
• InChI Key： TWIVYJZTHNAPIY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 236.06194880Da
• Monoisotopic Mass: 236.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids